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Compound of Interest

6-Chloro-5-methoxypyridin-2-
Compound Name:

amine
CAS No.: 886371-76-2
Cat. No.: B1423903

Get Quote

\ J

An Examination of Available Data for Researchers and Drug Development Professionals
Introduction

6-Chloro-5-methoxypyridin-2-amine is a substituted pyridine derivative. While commercially
available in its hydrochloride salt form for research and development, detailed public-domain
literature regarding its chemical properties, synthesis, and biological activity is notably scarce.
This guide serves to consolidate the available data on this compound and highlight the current
gaps in the scientific literature. For drug development professionals and researchers, this
compound represents a potential building block, though its specific applications and reactivity
are not yet thoroughly documented.

Chemical and Physical Properties

Quantitative data beyond basic molecular identifiers for 6-Chloro-5-methoxypyridin-2-amine
is limited. The compound is primarily available as its hydrochloride (HCI) salt. The properties of
this salt are summarized below.
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Identifier Value Source

) 6-Chloro-5-methoxypyridin-2-
Chemical Name ] ] [1][2]
amine hydrochloride

CAS Number 1523618-38-3 [1][21[3]
Molecular Formula CeHsCI2N20 [2][4]
Molecular Weight 195.05 g/mol [2][5]
Purity Typically =97% [1]

No data was found for melting point, boiling point, pKa, or solubility.

Reactivity and Biological Significance

There is currently no specific information available in the reviewed literature regarding the
detailed reactivity, biological activity, or associated signaling pathways of 6-Chloro-5-
methoxypyridin-2-amine. One source generally mentions its utility as a key precursor in the
synthesis of agrochemicals and pharmaceuticals, leveraging its structure for the creation of
compounds with selective biological activity[6]. However, specific examples or reaction
schemes are not provided.

Its structural similarity to other substituted pyridines, such as 6-chloro-5-methylpyridin-2-amine
(a key intermediate in the synthesis of the cystic fibrosis drug Lumacaftor), suggests potential
utility in medicinal chemistry, but this remains speculative without further research[7][8].

Experimental Protocols

A critical gap exists in the scientific literature regarding the synthesis and experimental analysis
of 6-Chloro-5-methoxypyridin-2-amine. No detailed experimental protocols for its
preparation, purification, or analytical characterization (such as NMR or mass spectrometry)
were found in the public domain.

Logical Relationships and Workflows

Due to the absence of documented synthetic pathways or biological interactions, a diagram
illustrating signaling pathways or experimental workflows cannot be generated at this time. The
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creation of such a visualization would require published data on the compound's synthesis,
reactivity, or mechanism of action, which is not currently available.

Safety and Handling

The primary source of information on the safety and handling of this compound comes from
Safety Data Sheets (SDS) for its hydrochloride salt.

Hazard Class Description

Acute Toxicity, Oral (Category 4), Skin
Corrosion/Irritation (Category 2), Serious Eye
Classification Damage/Eye Irritation (Category 2A), Specific
target organ toxicity — single exposure
(Category 3), Respiratory tract irritation

Signal Word Warning

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
Precautionary Statements doctor/physician if you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty of soap and
water. P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

This information is based on the hydrochloride salt and should be used for guidance in
handling the material in a laboratory setting.

Conclusion
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6-Chloro-5-methoxypyridin-2-amine remains a compound of potential interest for chemical
and pharmaceutical research, yet it is largely uncharacterized in publicly accessible scientific
literature. While its hydrochloride salt is commercially available, researchers and drug
development professionals should be aware of the profound lack of data concerning its
synthesis, reactivity, spectral properties, and biological function. The information presented
here, derived from supplier data and safety sheets, constitutes the bulk of what is currently
known. Further investigation is required to fully elucidate the chemical properties and potential
applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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